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Compound of Interest

Compound Name: Allyl methacrylate

Cat. No.: B124383

Essential Safety and Handling Guide for Allyl
Methacrylate

This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures for the handling of Allyl Methacrylate in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals.

Allyl methacrylate is a flammable liquid and vapor that is fatal if inhaled, toxic in contact with
skin, and harmful if swallowed.[1][2][3] It causes serious skin and eye irritation and is very toxic
to aquatic life.[1][2] Adherence to the following procedures is critical for ensuring personnel
safety and environmental protection.

Physicochemical and Hazard Data

The following table summarizes key quantitative data for Allyl Methacrylate.
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Property Value Reference
CAS Number 96-05-9 [2]
Molecular Formula C7H1002 [1][2]
Molecular Weight 126.15 g/mol [2]
Appearance Clear, colorless liquid [2][4]
Odor Pungent, characteristic [2][4]
Boiling Point 144 °C [ 291.2 °F [2][4]
Flash Point 37°C/98.6 °F [2]
Density 0.934 g/cm?3 (at 20 °C) [4]
Vapor Pressure 7 mmHg (at 25 °C) [4]
Signal Word Danger [1][3]

Flammable liquid and vapor.[1]
[3] Fatal if inhaled.[1][3] Toxic
in contact with skin.[1][3]
Key Hazard Statements Harmful if swallowed.[1][3] N/A
Causes serious eye irritation.
[1][5] Causes skin irritation.[1]
Very toxic to aquatic life.[1][2]

Personal Protective Equipment (PPE)

Strict adherence to PPE requirements is mandatory when handling Allyl Methacrylate.
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Equipment Type Specification

Neoprene or nitrile rubber gloves.[1] Inspect
Hand Protection gloves before use and dispose of them

immediately after contact.[6]

Chemical safety goggles meeting EN166 (EU)
) or OSHA 29 CFR 1910.133 (US) standards.[4] A
Eye/Face Protection _ _ _
face shield should be worn if there is a splash

hazard.[6] Contact lenses should not be worn.[1]

Wear a suitable protective lab coat.[1][4] Ensure
Skin/Body Protection shoes cover the entire foot (closed-toe, closed-
heel).[6]

Work must be conducted in a certified chemical
) ) fume hood.[1][4] If engineering controls are
Respiratory Protection ) ) ]
inadequate, a NIOSH-approved respirator with

an organic vapor cartridge is required.[1][4]

Operational Plan: Safe Handling Protocol

This step-by-step protocol ensures the safe handling of Allyl Methacrylate from preparation to
cleanup.

1. Preparation and Pre-Handling Checks:

e Ensure an emergency eye wash station and safety shower are immediately accessible.[1]

 Verify the chemical fume hood is functioning correctly.

o Gather all necessary materials and equipment before introducing Allyl Methacrylate to the
work area.

o Don all required PPE as specified in the table above.

2. Handling Procedure:

e Conduct all work within a certified chemical fume hood.[1][4]

e Ground and bond containers and receiving equipment to prevent static discharge.[1] Use
only non-sparking tools.[1]

o Keep the container tightly closed when not in use.[1][7]
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» Avoid all contact with eyes and skin, and do not breathe vapors.[1]
» Keep away from heat, sparks, open flames, and other ignition sources.[1][5]

3. Storage:

» Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from direct
sunlight and heat sources.[1][3] Recommended storage is refrigerated in a designated
flammables area.[4][8]

o Store locked up.[1][3]

e Incompatible materials include oxidizing agents, acids, and bases.[1][8]

4. Post-Handling Cleanup:

» Decontaminate all work surfaces after use.
e Wash hands and any exposed skin thoroughly with soap and water after handling.[1]
» Properly dispose of all contaminated waste as outlined in the disposal plan.

Click to download full resolution via product page

// Node Definitions prep [label="1. Preparation", fillcolor="#F1F3F4",
fontcolor="#202124"]; ppe [label="Don Required PPE",
fillcolor="#FBBCO5", fontcolor="#202124"]; handling [label="2.
Handling in Fume Hood", fillcolor="#4285F4", fontcolor="#FFFFFF"];
storage [label="3. Secure Storage", fillcolor="#34A853",
fontcolor="#FFFFFF"]; cleanup [label="4. Cleanup & Decontamination”,
fillcolor="#F1F3F4", fontcolor="#202124"]; disposal [label="5. Waste
Disposal”, fillcolor="#EA4335", fontcolor="#FFFFFF"]; end node
[label="End", shape=ellipse, fillcolor="#5F6368",
fontcolor="#FFFFFF"];

// Edge Definitions prep -> ppe [label="Verify Safety Equipment"]; ppe
-> handling [label="Proceed with Work"]; handling -> storage
[label="After Use"]; storage -> cleanup [label="Daily/Post-
Procedure"]; cleanup -> disposal [label="Segregate Waste"]; disposal -
> end node; }

Caption: Safe Handling Workflow for Allyl Methacrylate.
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Emergency Plan: Spill Response

Immediate and correct response to a spill is critical to prevent injury and environmental
contamination.

1. Evacuate and Alert:

o Immediately evacuate all non-essential personnel from the spill area.[1]
o Alert nearby personnel and your supervisor.
e Remove all sources of ignition (e.g., turn off equipment, extinguish flames).[1][8]

2. Assess and Contain (for small spills < 1L, if trained):

o If the spill is small and you are trained to handle it, proceed with caution. For large spills,
evacuate and call emergency services.[9]

e Ensure you are wearing the appropriate PPE, including respiratory protection.[7]

o Contain the spill using an inert absorbent material like dry sand or earth.[4] Do not use
combustible materials.

3. Clean Up:

o Carefully collect the absorbent material using non-sparking tools.[1][8]

e Place the collected waste into a suitable, labeled, and sealed container for hazardous waste
disposal.[7][8]

e Do not flush the spilled material into sewers or public waters.[1]

4. Decontaminate:

e Wash the spill area with soap and water.[4]

» Place all contaminated cleaning materials and PPE into a sealed bag for hazardous waste
disposal.

» Remove contaminated clothing and wash it before reuse.[1]

Click to download full resolution via product page

// Node Definitions spill [label="Spill Occurs", shape=diamond,
fillcolor="#EA4335", fontcolor="#FFFFFF"]; evacuate [label="1.
Evacuate & Alert", fillcolor="#FBBC05", fontcolor="#202124"]; assess
[Label="2. Assess Spill Size", shape=diamond, fillcolor="#F1F3F4",
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fontcolor="#202124"]; large spill [label="Call Emergency Services",
fillcolor="#EA4335", fontcolor="#FFFFFF"]; small spill [label="Proceed
with Cleanup (If Trained)", fillcolor="#4285F4", fontcolor="#FFFFFF"];
contain [label="3. Contain Spill", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; cleanup [label="4. Collect Waste",
fillcolor="#4285F4", fontcolor="#FFFFFF"]; decon [label="5.
Decontaminate Area", fillcolor="#34A853", fontcolor="#FFFFFF"];
dispose [label="Dispose of Waste", fillcolor="#EA4335",
fontcolor="#FFFFFF"];

// Edge Definitions spill -> evacuate; evacuate -> assess; assess ->
large spill [label="Large Spill (>1L)"]; assess -> small spill
[Label="Small Spill (<1L)"]; small spill -> contain; contain ->
cleanup [label="Use inert absorbent"]; cleanup -> decon [label="Use
non-sparking tools"]; decon -> dispose; }

Caption: Allyl Methacrylate Spill Response Procedure.

Disposal Plan: Chemical Waste

Allyl Methacrylate and any materials contaminated with it are considered hazardous waste
and must be disposed of accordingly.

1. Waste Collection:

e Collect all waste, including unused product and contaminated materials (e.g., gloves,
absorbent pads, empty containers), in a designated and properly labeled hazardous waste
container.

o Empty containers retain flammable and toxic residue and must be handled as hazardous.[2]
They should be triple-rinsed, with the first rinsate collected as hazardous waste.[9]

2. Labeling and Storage:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "Allyl
Methacrylate,” and a description of the contents.

» Store the waste container in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials.
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3. Final Disposal:

o Dispose of the hazardous waste through a licensed professional waste disposal service.[7]

 Incineration in a chemical incinerator equipped with an afterburner and scrubber is a
recommended disposal method.[1][7]

e Under no circumstances should this chemical be disposed of down the drain or released into
the environment.[2][7] Waste is classified as hazardous and must be disposed of in
accordance with all local, regional, and national regulations.[2][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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